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Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942 Get Quote

Dimethyl Sebacate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl sebacate, a versatile diester

with applications spanning from industrial chemistry to pharmaceutical formulations. This

document details its chemical properties, synthesis protocols, and analytical methods,

presenting a valuable resource for professionals in research and development.

Core Properties of Dimethyl Sebacate
Dimethyl sebacate, also known as dimethyl decanedioate, is the dimethyl ester of sebacic

acid.[1] It is a fatty acid methyl ester.[2] At room temperature, it exists as a white solid or a

colorless liquid.[3][4]

Physicochemical Data
A summary of the key quantitative data for dimethyl sebacate is presented in the table below

for easy reference and comparison.
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Property Value Reference(s)

CAS Number 106-79-6 [5]

Molecular Formula C₁₂H₂₂O₄ [6]

Molecular Weight 230.30 g/mol [5]

Melting Point 29-31 °C [1]

Boiling Point 158 °C at 10 mmHg [1]

Density 0.988 g/mL at 25 °C [5]

Flash Point 157 °C (closed cup) [5]

Water Solubility Insoluble [1]

Synthesis of Dimethyl Sebacate
The primary method for synthesizing dimethyl sebacate is through the esterification of sebacic

acid with methanol.[1] This reaction is typically catalyzed by an acid. While traditional methods

have employed strong mineral acids like sulfuric acid, recent advancements have focused on

the use of solid acid catalysts to improve efficiency and reduce environmental impact.

Experimental Protocol: Esterification of Sebacic Acid
with Methanol
This protocol outlines a general procedure for the synthesis of dimethyl sebacate using a solid

acid catalyst.

Materials:

Sebacic acid

Methanol

Solid acid catalyst (e.g., strongly acidic ion exchange resin or sulfonated carbon)

Sodium carbonate solution (for neutralization)
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Anhydrous sodium sulfate (for drying)

Organic solvent (e.g., dichloromethane for extraction)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine sebacic acid, an excess of methanol, and the solid acid catalyst.

Esterification: Heat the mixture to reflux with continuous stirring. The reaction progress can

be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Catalyst Removal: After the reaction is complete, cool the mixture and remove the solid

catalyst by filtration.

Solvent Evaporation: Remove the excess methanol from the filtrate using a rotary

evaporator.

Work-up: Dissolve the residue in an organic solvent and wash it with a saturated sodium

carbonate solution to neutralize any remaining acid, followed by a wash with brine.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the solution under reduced pressure.

The crude dimethyl sebacate can be further purified by vacuum distillation to yield a pure

product.

Applications and Relevance to Drug Development
Dimethyl sebacate's primary industrial applications are as a plasticizer, solvent, and chemical

intermediate.[4] It is used in the manufacturing of cellulosic resins, synthetic rubbers, and as a

raw material for light stabilizers.

For drug development professionals, the interest in dimethyl sebacate lies in its application as

a plasticizer in pharmaceutical formulations.[7] Its properties make it suitable for use in the film

coatings of tablets and capsules, and in the creation of biodegradable encapsulations for drug
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delivery systems. As a derivative of sebacic acid, which has been investigated as a potential

parenteral nutrition substrate, its metabolic fate is of interest.[8]

Visualizing the Synthesis Workflow
To clarify the logical flow of the synthesis process, the following diagram illustrates the key

stages of dimethyl sebacate production via esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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